![molecular formula C22H22BrNO2 B3035492 (13S,17R)-16-Benzyl-16-methyl-11,15-dioxa-16-azoniatetracyclo[8.7.0.02,7.013,17]heptadeca-1(10),2,4,6,8-pentaene;bromide CAS No. 321574-25-8](/img/structure/B3035492.png)
(13S,17R)-16-Benzyl-16-methyl-11,15-dioxa-16-azoniatetracyclo[8.7.0.02,7.013,17]heptadeca-1(10),2,4,6,8-pentaene;bromide
Overview
Description
(13S,17R)-16-Benzyl-16-methyl-11,15-dioxa-16-azoniatetracyclo[8.7.0.02,7.013,17]heptadeca-1(10),2,4,6,8-pentaene;bromide is a useful research compound. Its molecular formula is C22H22BrNO2 and its molecular weight is 412.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality (13S,17R)-16-Benzyl-16-methyl-11,15-dioxa-16-azoniatetracyclo[8.7.0.02,7.013,17]heptadeca-1(10),2,4,6,8-pentaene;bromide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (13S,17R)-16-Benzyl-16-methyl-11,15-dioxa-16-azoniatetracyclo[8.7.0.02,7.013,17]heptadeca-1(10),2,4,6,8-pentaene;bromide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Intramolecular Oxygen Migration Studies
- A study on the bromination of epoxycyclohexadeca-tetraene, related to the compound , explored the intramolecular 1,5-migration of the oxygen atom of 1,4-epoxide. This research contributes to the understanding of carbon-oxygen bond cleavage and intramolecular oxygen migration mechanisms (Menzek & Altundas, 2006).
Heteroanalogs of Steroids Synthesis
- Research on cycloaddition reactions with alkyl vinyl ethers led to the formation of substituted heptadeca-tetraene-triones. This study presents a new approach for synthesizing heteroanalogs of abeo steroids, which are structurally related to the compound in focus (Stepanova, Aliev & Maslivets, 2013).
Synthesis of Functionalized Propellano-bislactones
- The synthesis of dioxatetracyclo heptaene-diones using Baylis-Hillman adducts acetates is another application. This research aids in understanding the formation of complex organic structures with potential pharmaceutical relevance (Basavaiah & Satyanarayana, 2001).
X-ray Structure Determinations
- A study on hydrochlorides of similar structures revealed insights into the protonation at amine N atoms and differences in macrocyclic holes, enhancing the understanding of molecular structure through X-ray determinations (Lodeiro et al., 2000).
Synthesis of Zinc(II) Macrocyclic Schiff-base Complexes
- The synthesis and crystal structure determination of Zinc(II) macrocyclic complexes, involving heptadentate macrocyclic Schiff-base complexes, contribute to the field of coordination chemistry and metal-ligand interactions (Keypour et al., 2003).
properties
IUPAC Name |
(13S,17R)-16-benzyl-16-methyl-11,15-dioxa-16-azoniatetracyclo[8.7.0.02,7.013,17]heptadeca-1(10),2,4,6,8-pentaene;bromide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22NO2.BrH/c1-23(13-16-7-3-2-4-8-16)22-18(15-25-23)14-24-20-12-11-17-9-5-6-10-19(17)21(20)22;/h2-12,18,22H,13-15H2,1H3;1H/q+1;/p-1/t18-,22+,23?;/m0./s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFZRLLYMXDLYDI-MMLSJBNXSA-M | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[N+]1(C2C(COC3=C2C4=CC=CC=C4C=C3)CO1)CC5=CC=CC=C5.[Br-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[N+]1([C@@H]2[C@@H](COC3=C2C4=CC=CC=C4C=C3)CO1)CC5=CC=CC=C5.[Br-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22BrNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(13S,17R)-16-Benzyl-16-methyl-11,15-dioxa-16-azoniatetracyclo[8.7.0.02,7.013,17]heptadeca-1(10),2,4,6,8-pentaene;bromide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.